Cas no 1216398-67-2 (1-(Adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride)

• Product Name: 1-(Adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride
• CAS No: 1216398-67-2
• MF: C₂₂H₃₄ClNO₂
• MW: 379.963865756989
• CID: 5434806
• PubChem ID: 18592894
• Update Time: 2025-07-20

1-(Adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[ethyl(phenylmethyl)amino]-3-(tricyclo[3.3.1.13,7]dec-1-yloxy)-, hydrochloride (1:1)
• 1216398-67-2
• 1-((3s,5s,7s)-adamantan-1-yloxy)-3-(benzyl(ethyl)amino)propan-2-ol hydrochloride
• AKOS026683651
• 1-(1-adamantyloxy)-3-[benzyl(ethyl)amino]propan-2-ol;hydrochloride
• 1-(adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride
• F3200-0047
• VU0513089-1
• 1-(Adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride

• Inchi： 1S/C22H33NO2.ClH/c1-2-23(14-17-6-4-3-5-7-17)15-21(24)16-25-22-11-18-8-19(12-22)10-20(9-18)13-22;/h3-7,18-21,24H,2,8-16H2,1H3;1H
• InChI Key： OYNAPTAEMYMNSH-UHFFFAOYSA-N
• SMILES： Cl.O(CC(CN(CC)CC1C=CC=CC=1)O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 379.2278070g/mol
• Monoisotopic Mass: 379.2278070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(Adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride

Comprehensive Overview of 1-(Adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride (CAS No. 1216398-67-2)

1-(Adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride (CAS No. 1216398-67-2) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines an adamantane moiety with a benzyl-ethylamino propanol backbone, making it a subject of interest for its potential applications in drug development. The presence of the adamantyl group, known for its lipophilicity and stability, enhances the compound's ability to cross biological membranes, a critical factor in central nervous system (CNS) targeting.

Researchers are increasingly exploring the role of 1-(Adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride in modulating neurotransmitter systems. Its structural similarity to other adamantane derivatives, such as amantadine and memantine, suggests potential utility in neurodegenerative disorders. Recent studies highlight its interaction with dopamine and NMDA receptors, aligning with current trends in addressing Parkinson's disease and cognitive impairments. This connection to neuroprotection and synaptic plasticity has made it a hot topic in neuroscience forums and academic discussions.

The synthesis of CAS No. 1216398-67-2 involves multi-step organic reactions, including the coupling of 1-adamantanol with epichlorohydrin, followed by nucleophilic substitution with benzyl-ethylamine. The final product is isolated as a hydrochloride salt to improve solubility and bioavailability. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical aspect for pharmaceutical-grade compounds. These methodologies are frequently searched by chemists optimizing synthetic protocols for similar amino alcohol derivatives.

In the context of drug discovery, this compound's structure-activity relationship (SAR) is under scrutiny. Computational modeling and molecular docking studies suggest its affinity for G-protein-coupled receptors (GPCRs), a key target class in modern therapeutics. The benzyl-ethylamino segment is hypothesized to contribute to receptor binding, while the adamantyl group may influence pharmacokinetics. Such insights are valuable for researchers designing next-generation CNS-active agents, a trending niche in medicinal chemistry.

From a commercial perspective, 1216398-67-2 is cataloged by specialty chemical suppliers catering to pharmaceutical R&D and academic labs. Its applications extend to in vitro assays investigating ion channel modulation and cell signaling pathways. The compound's stability under physiological conditions makes it suitable for long-term studies, a feature often queried in research forums and scientific databases. Additionally, its patent landscape reflects growing IP activity, particularly in neuropharmacology.

Environmental and safety profiles of 1-(Adamantan-1-yloxy)-3-[benzyl(ethyl)amino]propan-2-ol hydrochloride adhere to standard laboratory handling protocols. While not classified as hazardous, proper PPE and ventilation are recommended during handling, as emphasized in safety data sheets (SDS). These precautions align with the broader industry shift toward green chemistry and sustainable lab practices, topics dominating scientific SEO queries.

Future directions for CAS No. 1216398-67-2 include exploring its prodrug potential and formulation strategies to enhance delivery efficiency. With the rise of AI-driven drug design, this compound's data-rich profile could feed machine learning models predicting novel analogs. Such intersections of computational chemistry and experimental validation are pivotal in addressing unmet medical needs, a theme recurrent in high-impact journals and conference proceedings.